Cas no 70465-85-9 (3'-Deoxy-3'-acetamido-thymidine)

• Product Name: 3'-Deoxy-3'-acetamido-thymidine
• CAS No: 70465-85-9
• MF: C₁₂H₁₇N₃O₅
• MW: 283.280483007431
• CID: 975192
• Update Time: 2023-08-02

3'-Deoxy-3'-acetamido-thymidine Chemical and Physical Properties

Names and Identifiers

• 3'-acetamido-2',3'-dideoxythymidine
• 2,4(1H,3H)-pyrimidinedione, 1-[3-(acetylamino)-2,3-dideoxypentofuranosyl]-5-methyl-
• 3'-DEOXY-3'-ACETAMIDO-THYMIDINE
• 3'-(Acetylamino)-3'-deoxythymidine
• Thymidine, 3'-(acetylamino)-3'-deoxy-
• 3'-Acetylamino-3'-dT
• 3'-Acetylamino-3'-deoxythymidine
• BDBM50000981
• Q27457224
• 1-{2,3-Dideoxy-3-[(1-hydroxyethylidene)amino]pentofuranosyl}-4-hydroxy-5-methylpyrimidin-2(1H)-one
• N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]acetamide
• 3'-Deoxy-3'-acetamido-thymidine

• Inchi： 1S/C12H17N3O5/c1-6-4-15(12(19)14-11(6)18)10-3-8(13-7(2)17)9(5-16)20-10/h4,8-10,16H,3,5H2,1-2H3,(H,13,17)(H,14,18,19)/t8-,9+,10+/m0/s1
• InChI Key： OCWNRLPPKHGFCE-IVZWLZJFSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)NC(C)=O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 476
• XLogP3: -0.8
• Topological Polar Surface Area: 108